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Cat. No.: B085566 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Rhodinyl acetate (CAS No. 141-11-7) is a fragrance ingredient with a characteristic fresh,

rose-like odor.[1] It is a mixture of terpene alcohol acetates, primarily composed of l-citronellyl

acetate.[1][2] Utilized in perfumery and as a flavoring agent, a thorough understanding of its

safety profile is paramount for professionals in research and drug development who may

handle this compound.[1] This technical guide provides an in-depth review of the available

Material Safety Data Sheet (MSDS) information for rhodinyl acetate, including its

physicochemical properties, toxicological profile, and environmental impact. The information is

presented to be a valuable resource for conducting risk assessments and ensuring safe

laboratory practices.

Chemical and Physical Properties
A clear understanding of the physicochemical properties of rhodinyl acetate is fundamental to

its safe handling and storage. The available data is summarized in the table below. It is

important to note that some discrepancies exist in the reported values across different sources,

which are highlighted where applicable.
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Property Value Source(s)

Chemical Name 3,7-dimethyloct-7-enyl acetate [3]

Synonyms

Rhodinyl acetate, alpha-

Citronellyl acetate, 3,7-

dimethyloct-7-en-1-yl acetate

[3]

CAS Number 141-11-7 [3]

Molecular Formula C₁₂H₂₂O₂ [3]

Molecular Weight 198.30 g/mol [3]

Appearance
Colorless to pale yellow clear

liquid
[4]

Odor Fresh, rose-like [1]

Boiling Point 237 °C (lit.) [1][2]

Flash Point
46 °C to 96.11 °C (205 °F)

(TCC)
[1][4]

Density 0.896 g/mL at 25 °C (lit.) [1][2]

Refractive Index n20/D 1.4540 (lit.) [1][2]

Solubility

Soluble in alcohol and most

fixed oils; insoluble in glycerol,

propylene glycol, and water.

[3][5]

Vapor Pressure
0.015 mmHg @ 25 °C

(estimated)
[4]

logP (o/w) 4.206 (estimated) [4]

Hazard Identification and Classification
Rhodinyl acetate is classified under the Globally Harmonized System of Classification and

Labelling of Chemicals (GHS). The primary hazards associated with this substance are skin

irritation, serious eye irritation, and long-term aquatic toxicity.[6][7]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 11 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/Rhodinyl-acetate
https://pubchem.ncbi.nlm.nih.gov/compound/Rhodinyl-acetate
https://pubchem.ncbi.nlm.nih.gov/compound/Rhodinyl-acetate
https://pubchem.ncbi.nlm.nih.gov/compound/Rhodinyl-acetate
https://pubchem.ncbi.nlm.nih.gov/compound/Rhodinyl-acetate
https://hpvchemicals.oecd.org/UI/handler.axd?id=e065df57-567f-417b-b774-40880fea3171
https://echa.europa.eu/registration-dossier/-/registered-dossier/17759/11/?documentUUID=7e0bd5bb-f5d8-47fd-b573-9489349a0305
https://echa.europa.eu/registration-dossier/-/registered-dossier/17759/11/?documentUUID=7e0bd5bb-f5d8-47fd-b573-9489349a0305
https://www.drugfuture.com/gsrs/substance/90xih89w4m
https://echa.europa.eu/registration-dossier/-/registered-dossier/17759/11/?documentUUID=7e0bd5bb-f5d8-47fd-b573-9489349a0305
https://hpvchemicals.oecd.org/UI/handler.axd?id=e065df57-567f-417b-b774-40880fea3171
https://echa.europa.eu/registration-dossier/-/registered-dossier/17759/11/?documentUUID=7e0bd5bb-f5d8-47fd-b573-9489349a0305
https://www.drugfuture.com/gsrs/substance/90xih89w4m
https://echa.europa.eu/registration-dossier/-/registered-dossier/17759/11/?documentUUID=7e0bd5bb-f5d8-47fd-b573-9489349a0305
https://www.drugfuture.com/gsrs/substance/90xih89w4m
https://pubchem.ncbi.nlm.nih.gov/compound/Rhodinyl-acetate
https://www.researchgate.net/publication/347772652_Fragrance_Skin_Sensitization_Evaluation_and_Human_Testing_30-Year_Experience
https://hpvchemicals.oecd.org/UI/handler.axd?id=e065df57-567f-417b-b774-40880fea3171
https://hpvchemicals.oecd.org/UI/handler.axd?id=e065df57-567f-417b-b774-40880fea3171
https://www.benchchem.com/product/b085566?utm_src=pdf-body
https://www.xixisys.com/substances/141-11-7
https://cdnmedia.eurofins.com/apac/media/601381/hript.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b085566?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


GHS Classification
The GHS classification for rhodinyl acetate is summarized in the following diagram:

Hazard Pictograms

Signal Word

Hazard Statements

Precautionary Statements (Prevention)

Precautionary Statements (Response)

Warning

H315: Causes skin irritation

H319: Causes serious eye irritation

H411: Toxic to aquatic life with long lasting effects

P264: Wash skin thoroughly after handling.

P273: Avoid release to the environment.

P280: Wear protective gloves/eye protection/face protection.

P302 + P352: IF ON SKIN: Wash with plenty of water.

P305 + P351 + P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing.

P332 + P313: If skin irritation occurs: Get medical advice/attention.

P337 + P317: If eye irritation persists: Get medical help.

P391: Collect spillage.
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GHS Hazard Profile for Rhodinyl Acetate

Toxicological Information
The toxicological data for rhodinyl acetate is not extensively available in publicly accessible

literature. Much of the assessment relies on data from structural analogs like citronellyl acetate.

Endpoint Result Species Method/Reference

Acute Oral Toxicity

(LD50)
> 5 mL/kg Rat

Levenstein, 1973a (as

cited in[1])

Acute Dermal Toxicity

(LD50)
> 5 mL/kg Rabbit

Levenstein, 1973b (as

cited in[1])

Skin Irritation Causes skin irritation Human & Animal
GHS Classification[6]

[7]

Eye Irritation
Causes serious eye

irritation
Animal

GHS Classification[6]

[7]

Skin Sensitization

A 12% solution

showed no irritation or

sensitization in human

experience.

Human [4]

Experimental Protocols: Toxicological Assessment
Workflow
The safety assessment of a chemical like rhodinyl acetate typically follows a tiered approach

as recommended by organizations like the OECD. This workflow prioritizes in vitro and in silico

methods before resorting to in vivo animal testing.
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New Chemical or Substance with Data Gaps

Physicochemical Characterization

In Silico Assessment (QSAR, Read-Across)

In Vitro Skin Irritation/Corrosion (OECD 439)

If data is insufficient

In Vitro Eye Irritation (OECD 492)

In Vitro Skin Sensitization

In Vivo Skin Irritation (OECD 404)

If in vitro results are inconclusive
 or for regulatory requirement

Hazard Classification & Risk Assessment

If sufficient for classification

In Vivo Eye Irritation (OECD 405)

If necessary

Click to download full resolution via product page

Tiered Approach to Toxicological Safety Assessment
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Detailed Methodologies (General Principles based on OECD Guidelines):

Skin Irritation (Based on OECD Guideline 404):

Test System: Typically, the albino rabbit is used.

Procedure: A small area of the animal's skin is shaved. 0.5 mL (for liquids) of the test

substance is applied to the skin under a gauze patch.

Exposure: The patch is left in place for a specified period, usually 4 hours.

Observation: After patch removal, the skin is examined for erythema (redness) and edema

(swelling) at specified intervals (e.g., 1, 24, 48, and 72 hours). The reactions are scored.

Classification: The substance is classified as an irritant based on the severity and

reversibility of the skin reactions.

Eye Irritation (Based on OECD Guideline 405):

Test System: The albino rabbit is the recommended species.

Procedure: A single dose (typically 0.1 mL for liquids) of the test substance is instilled into

the conjunctival sac of one eye of the animal. The other eye serves as a control.

Observation: The eyes are examined for lesions of the cornea, iris, and conjunctiva at 1,

24, 48, and 72 hours after application. The reactions are scored.

Classification: The substance is classified based on the severity and reversibility of the

ocular lesions.

Ecological Information
The environmental fate and ecotoxicity of rhodinyl acetate are not well-documented. Available

data sheets often state "no data available" for key endpoints.[6] However, its GHS classification

as "Toxic to aquatic life with long lasting effects" (H411) indicates a potential environmental

hazard.[6][7] For a more comprehensive understanding, data from the structurally similar

citronellyl acetate can be considered.
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Endpoint
Result (Citronellyl
Acetate)

Species Method/Reference

Acute Fish Toxicity

(LC50)
14 mg/L (96h)

Danio rerio (Zebra

Fish)
OECD Guideline 203

Acute Daphnia

Toxicity (EC50)
15 mg/L (48h) Daphnia magna OECD Guideline 202

Algae Growth

Inhibition (EC50)
9.6 mg/L (72h)

Desmodesmus

subspicatus
OECD Guideline 201

Biodegradability Readily biodegradable Not specified OECD Guideline 301F

Exposure Controls and Personal Protection
Given the identified hazards, appropriate control measures and personal protective equipment

(PPE) are essential when handling rhodinyl acetate in a laboratory setting.

Recommended Safe Handling Workflow
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Handling Rhodinyl Acetate

Conduct Risk Assessment

Use Engineering Controls
(e.g., Fume Hood)

Wear Appropriate PPE

Handle with Care
Avoid contact and inhalation

Store in a cool, dry, well-ventilated area
 in a tightly closed container

Have Spill Control Measures in Place

Safe Completion of Work

Dispose of waste according to
 local regulations

Click to download full resolution via product page

Workflow for Safe Handling of Rhodinyl Acetate

Engineering Controls: Work in a well-ventilated area, preferably under a chemical fume

hood.
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Personal Protective Equipment (PPE):

Eye/Face Protection: Wear chemical safety goggles or a face shield.

Skin Protection: Wear compatible chemical-resistant gloves (e.g., nitrile rubber) and a lab

coat.

Respiratory Protection: If working outside of a fume hood or if there is a risk of generating

aerosols, use a respirator with an appropriate organic vapor cartridge.

Hygiene Measures: Wash hands thoroughly after handling. Do not eat, drink, or smoke in the

work area.

First-Aid and Emergency Procedures
In case of accidental exposure, the following first-aid measures should be taken immediately:

Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. Seek medical

attention.

Skin Contact: Remove contaminated clothing. Wash the affected area with plenty of soap

and water. If irritation persists, seek medical attention.

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy

to do. Continue rinsing. Seek immediate medical attention.

Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek medical attention.

Fire-Fighting Measures:

Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide.

Specific Hazards: Combustible liquid. In a fire, it may emit irritating and toxic fumes.

Protective Equipment: Wear self-contained breathing apparatus (SCBA) and full protective

gear.
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Conclusion
Rhodinyl acetate is a widely used fragrance and flavoring ingredient with a well-defined GHS

classification indicating hazards of skin and eye irritation, and aquatic toxicity. While specific

toxicological and ecotoxicological data for rhodinyl acetate are not always readily available,

information from its close structural analog, citronellyl acetate, provides valuable insights for a

conservative risk assessment. Adherence to standard laboratory safety protocols, including the

use of appropriate engineering controls and personal protective equipment, is crucial for the

safe handling of this compound. This technical guide serves as a comprehensive resource for

researchers and professionals to understand the safety profile of rhodinyl acetate and to

implement appropriate safety measures in their work.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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